(3-(1H-Imidazol-1-yl)phenyl)methanamine dihydrochloride

• IUPAC Name: (3-imidazol-1-ylphenyl)methanamine;dihydrochloride
• InChI: InChI=1S/C10H11N3.2ClH/c11-7-9-2-1-3-10(6-9)13-5-4-12-8-13;;/h1-6,8H,7,11H2;2*1H
• InChI Key: SNJYTWRQFFIHCN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N2C=CN=C2)CN.Cl.Cl
• Molecular Formula: C10H13Cl2N3
• Molecular Weight: 246.13 g/mol
• CAS RN: 2377033-94-6

Description

“(3-(1H-Imidazol-1-yl)phenyl)methanamine dihydrochloride” is a chemical compound with the CAS Number: 2377033-94-6. It has a molecular weight of 246.14. The IUPAC name for this compound is [3-(1H-imidazol-2-yl)phenyl]methanamine dihydrochloride.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H11N3.2ClH/c11-7-9-2-1-3-10(6-9)13-5-4-12-8-13;;/h1-6,8H,7,11H2;2*1H. This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

The compound is a powder at room temperature. The molecular formula is C10H11N3 and it has a molecular weight of 173.21400. Other physical and chemical properties such as density, boiling point, melting point, and flash point are not available in the current data.

Scientific Research Applications

Antibacterial and Antifungal Activities

One study focused on the synthesis of derivatives by refluxing benzotriazole with different substituted aldehydes and ammonium chloride in ethanol. These compounds were characterized by IR and 1H NMR spectral data and evaluated for their antibacterial and antifungal activities, showing variable degrees of activity (Visagaperumal et al., 2010).

Optical Properties and Luminescent Materials

Another research explored the synthesis of a series of 1,3-diarylated imidazo[1,5-a]pyridine derivatives characterized by their optical properties. These compounds exhibited remarkable Stokes' shift ranges and variable quantum yields, making them suitable for luminescent low-cost materials (Volpi et al., 2017).

Corrosion Inhibition

A study on the synthesis of new imidazole derivatives using microwave irradiation method demonstrated these compounds' significant corrosion inhibition efficiency on mild steel in acidic solutions. The study highlighted the method's advantages, such as safety, broad substrate scope, and excellent yields (Prashanth et al., 2021).

Crystal Structure Analysis

Research on imidazole-4-imines provided insights into their crystal structures, showing isomorphism and significant roles of weak intermolecular interactions in the crystal packing. This study is crucial for understanding the structural properties of such compounds (Skrzypiec et al., 2012).

Fluorescence Emission and Material Properties

A study on the synthesis and characterization of novel poly(amide-ether)s bearing imidazole pendants investigated these polymers' physical and optical properties. These polymers showed good solubility, thermal stability, and fluorescence emission, indicating their potential in various applications (Ghaemy et al., 2013).

Safety and Hazards

The compound has been classified with the signal word “Warning” and is associated with the hazard statements H302, H315, H319, H335. These statements indicate that the compound may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

Imidazole-containing compounds are known to interact with various cellular targets . For instance, some imidazole derivatives add a myristoyl group to the N-terminal glycine residue of certain cellular proteins .

Mode of Action

For example, some imidazole compounds produce nitric oxide (NO), a messenger molecule with diverse functions throughout the body .

Biochemical Pathways

Imidazole derivatives are known to influence a variety of biochemical pathways .

Pharmacokinetics

Due to the polar nature of the imidazole ring, the pharmacokinetic parameters of imidazole-containing compounds should be improved to a great extent .

Result of Action

Imidazole derivatives are known to have a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Action Environment

The action of imidazole derivatives can be influenced by various factors, including ph, temperature, and the presence of other substances .